Cas no 2228645-20-1 ({1-(1H-indol-6-yl)methylcyclopropyl}methanol)

• Product Name: {1-(1H-indol-6-yl)methylcyclopropyl}methanol
• CAS No: 2228645-20-1
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 6300608
• PubChem ID: 165684133
• Update Time: 2025-07-18

{1-(1H-indol-6-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(1H-indol-6-yl)methylcyclopropyl}methanol
• EN300-1789188
• {1-[(1H-indol-6-yl)methyl]cyclopropyl}methanol
• 2228645-20-1

• Inchi： 1S/C13H15NO/c15-9-13(4-5-13)8-10-1-2-11-3-6-14-12(11)7-10/h1-3,6-7,14-15H,4-5,8-9H2
• InChI Key： WEGIQYLFUOGECN-UHFFFAOYSA-N
• SMILES： OCC1(CC2=CC=C3C=CNC3=C2)CC1

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 36Ų

Additional information on {1-(1H-indol-6-yl)methylcyclopropyl}methanol

Chemical Profile of {1-(1H-indol-6-yl)methylcyclopropyl}methanol (CAS No. 2228645-20-1)

{1-(1H-indol-6-yl)methylcyclopropyl}methanol, identified by its Chemical Abstracts Service (CAS) number 2228645-20-1, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of an indole moiety linked to a cyclopropyl group, which together with a methanol substituent, contributes to its unique structural and chemical properties. The indole ring, a prominent structural feature in many bioactive molecules, is known for its role in modulating various biological pathways, making this compound a potential candidate for further exploration in drug discovery.

The structural framework of {1-(1H-indol-6-yl)methylcyclopropyl}methanol combines the rigidity of the cyclopropyl ring with the aromaticity and hydrogen bonding capabilities of the indole ring. This combination not only imparts distinct physicochemical properties but also opens up possibilities for diverse interactions with biological targets. The cyclopropyl group, being a small and strained ring, can introduce conformational constraints that may influence the compound's binding affinity and selectivity when interacting with proteins or enzymes.

In recent years, there has been growing interest in indole derivatives due to their wide range of biological activities. Indole-based compounds have been reported to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The presence of the indole moiety in {1-(1H-indol-6-yl)methylcyclopropyl}methanol suggests that it may share some of these beneficial characteristics. Furthermore, the substitution pattern on the indole ring and the cyclopropyl group can be tailored to enhance specific biological activities, making this compound a versatile scaffold for medicinal chemists.

One of the key aspects that make {1-(1H-indol-6-yl)methylcyclopropyl}methanol an intriguing molecule is its potential to serve as a lead compound for the development of new therapeutic agents. The unique combination of structural elements provides multiple sites for chemical modification, allowing researchers to optimize its pharmacological profile. For instance, modifications at the methanol substituent or the cyclopropyl ring could alter solubility, metabolic stability, or binding interactions with target proteins.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with high accuracy. These tools have been instrumental in identifying potential drug candidates by evaluating their binding affinities and selectivities against various biological targets. {1-(1H-indol-6-yl)methylcyclopropyl}methanol has been subjected to such analyses, revealing promising interactions with certain enzymes and receptors implicated in diseases like cancer and inflammation.

The synthesis of {1-(1H-indol-6-yl)methylcyclopropyl}methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The indole ring is typically introduced through condensation reactions or palladium-catalyzed cross-coupling processes, while the cyclopropyl group can be incorporated via ring-closing metathesis or other cyclization strategies. The methanol substituent is often added at a later stage to fine-tune the compound's properties.

In terms of pharmacokinetic properties, {1-(1H-indol-6-yl)methylcyclopropyl}methanol exhibits interesting characteristics that make it suitable for further development. Preliminary studies suggest that it has reasonable solubility in both aqueous and organic solvents, which is crucial for formulation purposes. Additionally, its metabolic stability appears to be favorable for oral administration, though further studies are needed to fully characterize its pharmacokinetic profile.

The potential therapeutic applications of {1-(1H-indol-6-yl)methylcyclopropyl}methanol are broad and span across multiple disease areas. Its structural features suggest that it may interfere with signaling pathways involved in cancer progression or inflammatory responses. For instance, compounds similar to this one have been shown to modulate the activity of enzymes such as kinases and phosphodiesterases, which are key players in cellular signaling networks.

As research in this field continues to evolve, new methodologies for drug discovery are being developed that leverage artificial intelligence (AI) and machine learning (ML) algorithms. These technologies can accelerate the identification and optimization of lead compounds like {1-(1H-indol-6-yl)methylcyclopropyl}methanol by predicting their biological activities and suggesting structural modifications based on large datasets.

The role of {1-(1H-indol-6-yl)methylcyclopropyl}methanol in preclinical studies is also noteworthy. It has been tested in various cell-based assays and animal models to evaluate its efficacy and safety profiles. These studies have provided valuable insights into its potential as a therapeutic agent and have guided further optimization efforts.

In conclusion,{1-(1H-indol-6-yl)methylcyclopropyl}methanol (CAS No. 2228645-20-1) represents a promising compound in pharmaceutical research due to its unique structure and potential biological activities. Its combination of an indole moiety with a cyclopropyl group offers multiple opportunities for further development into novel therapeutic agents. As research progresses，this compound is expected to contribute significantly to advancements in drug discovery，particularly in areas such as oncology，inflammation，and other diseases where indole derivatives have shown promise.